1-(benzenesulfonyl)-N-benzyl-N-cyclopropylpiperidine-4-carboxamide

• IUPAC Name: 1-(benzenesulfonyl)-N-benzyl-N-cyclopropylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H26N2O3S/c25-22(24(20-11-12-20)17-18-7-3-1-4-8-18)19-13-15-23(16-14-19)28(26,27)21-9-5-2-6-10-21/h1-10,19-20H,11-17H2
• InChI Key: OQNAMJSAZQQXTM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CC=CC=C2)C(=O)C3CCN(CC3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol

Description

1-(benzenesulfonyl)-N-benzyl-N-cyclopropylpiperidine-4-carboxamide, commonly known as BZP, is a chemical compound that has been widely used in scientific research. It is a piperazine derivative that has been found to have a range of biochemical and physiological effects, making it a valuable tool in the study of various biological processes. In

Mechanism of Action

The mechanism of action of BZP is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. Specifically, it has been found to act as a dopamine and serotonin reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This, in turn, can lead to a range of physiological and psychological effects.
Biochemical and Physiological Effects
BZP has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood pressure, and the modulation of immune function. It has also been found to have analgesic properties, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using BZP in lab experiments is its high purity and stability, which makes it a reliable tool for research. However, there are also limitations to its use, including the potential for side effects and the need for careful dosing to avoid toxicity.

Future Directions

There are many potential future directions for research on BZP. One area of interest is the development of new compounds based on BZP that may have improved efficacy or reduced side effects. Another area of interest is the exploration of the potential therapeutic applications of BZP and related compounds, particularly in the treatment of pain and other neurological disorders. Finally, further research is needed to fully understand the mechanisms of action of BZP and its effects on various physiological systems.

Synthesis Methods

The synthesis of BZP involves the reaction of piperidine-4-carboxylic acid with benzylamine and cyclopropylamine. The resulting compound is then treated with benzenesulfonyl chloride to form 1-(benzenesulfonyl)-N-benzyl-N-cyclopropylpiperidine-4-carboxamide. This method has been used successfully in numerous studies, and the resulting compound has been found to be highly pure and stable.

Scientific Research Applications

BZP has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and immune system. It has been found to have a range of effects on these systems, including the modulation of neurotransmitter release, the regulation of blood pressure, and the modulation of immune function.